Cas no 1214358-15-2 (1-(Difluoromethyl)-3-(trifluoromethyl)benzene)

1-(Difluoromethyl)-3-(trifluoromethyl)benzene structure
1214358-15-2 structure
Product Name:1-(Difluoromethyl)-3-(trifluoromethyl)benzene
CAS No:1214358-15-2
MF:C8H5F5
MW:196.117319822311
MDL:MFCD14698632
CID:1074241
PubChem ID:46311763
Update Time:2025-08-05

1-(Difluoromethyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Difluoromethyl)-3-(trifluoromethyl)benzene
    • DTXSID00673319
    • MFCD14698632
    • AC8297
    • STL555278
    • BBL101482
    • AERRYTMKZDHTNF-UHFFFAOYSA-N
    • 3-(Difluoromethyl)benzotrifluoride
    • 1214358-15-2
    • SCHEMBL22189207
    • AMY17764
    • AKOS005259186
    • 1-(Difluoromethyl)-3-(trifluoromethyl)benzene stabilized over potassium carbonate
    • SY067849
    • CS-0318708
    • 1-(Difluoromethyl)-3-(trifluoromethyl)benzene, AldrichCPR
    • MDL： MFCD14698632
    • Inchi： 1S/C8H5F5/c9-7(10)5-2-1-3-6(4-5)8(11,12)13/h1-4,7H
    • InChI Key： AERRYTMKZDHTNF-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=C(C(F)F)C=1)(F)F

Computed Properties

  • Exact Mass: 196.03114097g/mol
  • Monoisotopic Mass: 196.03114097g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

1-(Difluoromethyl)-3-(trifluoromethyl)benzene Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-(Difluoromethyl)-3-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
059611-1g
1-(Difluoromethyl)-3-(trifluoromethyl)benzene
 1214358-15-2 95%
1g
 3558CNY 2021-05-07
Alichem
A013004466-250mg
1-(Difluoromethyl)-3-(trifluoromethyl)benzene
 1214358-15-2 97%
250mg
 $499.20 2023-09-04
Alichem
A013004466-500mg
1-(Difluoromethyl)-3-(trifluoromethyl)benzene
 1214358-15-2 97%
500mg
 $855.75 2023-09-04
Alichem
A013004466-1g
1-(Difluoromethyl)-3-(trifluoromethyl)benzene
 1214358-15-2 97%
1g
 $1445.30 2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
059611-1g
1-(Difluoromethyl)-3-(trifluoromethyl)benzene
 1214358-15-2 95%
1g
 3558.0CNY 2021-07-13
Apollo Scientific
PC520713-1g
1-(Difluoromethyl)-3-(trifluoromethyl)benzene
 1214358-15-2 95%
1g
 £184.00 2023-09-02
Apollo Scientific
PC520713-5g
1-(Difluoromethyl)-3-(trifluoromethyl)benzene
 1214358-15-2 95%
5g
 £600.00 2023-09-02
Apollo Scientific
PC520713-10g
1-(Difluoromethyl)-3-(trifluoromethyl)benzene
 1214358-15-2 95%
10g
 £872.00 2023-09-02
eNovation Chemicals LLC
D777072-5g
1-(Difluoromethyl)-3-(trifluoromethyl)benzene
 1214358-15-2 95%
5g
 $650 2024-07-20
eNovation Chemicals LLC
Y1104398-5g
1-(difluoromethyl)-3-(trifluoromethyl)benzene
 1214358-15-2 95%
5g
 $650 2024-07-23

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